Cas no 1804226-33-2 (Ethyl 2-bromo-3-hydrazinylphenylacetate)

• Product Name: Ethyl 2-bromo-3-hydrazinylphenylacetate
• CAS No: 1804226-33-2
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 4976020
• Update Time: 2025-11-06

Ethyl 2-bromo-3-hydrazinylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-hydrazinylphenylacetate

• Inchi： 1S/C10H13BrN2O2/c1-2-15-9(14)6-7-4-3-5-8(13-12)10(7)11/h3-5,13H,2,6,12H2,1H3
• InChI Key： YQKFRLZRSMCSRM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(=O)OCC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• XLogP3: 2
• Topological Polar Surface Area: 64.4

Additional information on Ethyl 2-bromo-3-hydrazinylphenylacetate

Ethyl 2-bromo-3-hydrazinylphenylacetate (CAS No. 1804226-33-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-3-hydrazinylphenylacetate (CAS No. 1804226-33-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural properties and potential applications in drug development. This compound, featuring a brominated phenyl ring linked to an acetic acid ester moiety with a hydrazinyl substituent, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The molecular structure of Ethyl 2-bromo-3-hydrazinylphenylacetate imparts unique reactivity, making it a valuable building block for medicinal chemists. The presence of both bromine and hydrazinyl groups allows for diverse functionalization pathways, enabling the construction of complex scaffolds essential for developing novel therapeutic agents. In recent years, the demand for such intermediates has surged, driven by the continuous quest for innovative treatments in areas such as oncology, inflammation, and central nervous system disorders.

Recent advancements in synthetic methodologies have further highlighted the significance of Ethyl 2-bromo-3-hydrazinylphenylacetate in pharmaceutical research. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the phenyl ring, expanding its utility in constructing heterocyclic compounds. These reactions often proceed with high selectivity and yield, making them ideal for large-scale production.

In the realm of drug discovery, Ethyl 2-bromo-3-hydrazinylphenylacetate has been utilized in the synthesis of small-molecule inhibitors targeting various disease-related pathways. One notable application involves its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The hydrazinyl group can be further modified to form hydrazones or imines, which are known to exhibit potent biological activity. Such modifications have led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The compound's structural features also make it a promising candidate for exploring new chemical entities (NCEs) with improved pharmacokinetic properties. Researchers have leveraged its reactivity to design molecules with enhanced solubility, bioavailability, and metabolic stability. For example, derivatization of the ester group into other functional moieties has been investigated to modulate drug release profiles and optimize therapeutic efficacy.

Moreover, computational chemistry and molecular modeling techniques have been increasingly employed to predict the binding affinity and interactions of Ethyl 2-bromo-3-hydrazinylphenylacetate-derived compounds with biological targets. These studies have provided valuable insights into structure-activity relationships (SARs), guiding the rational design of next-generation drugs. The integration of experimental data with computational approaches has accelerated the drug discovery process significantly.

The pharmaceutical industry continues to invest in innovative synthetic routes to streamline the production of intermediates like Ethyl 2-bromo-3-hydrazinylphenylacetate. Continuous flow chemistry, for instance, has emerged as a powerful tool for scalable and efficient synthesis. This approach not only improves yield but also reduces waste generation, aligning with green chemistry principles.

Future research directions may explore the use of Ethyl 2-bromo-3-hydrazinylphenylacetate in combinatorial chemistry libraries and high-throughput screening (HTS) campaigns. Such efforts could uncover novel bioactive molecules with therapeutic potential across multiple disease indications. Additionally, investigating its role in prodrug development could open new avenues for enhancing drug delivery systems.

In conclusion, Ethyl 2-bromo-3-hydrazinylphenylacetate (CAS No. 1804226-33-2) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural attributes and reactivity make it indispensable for constructing complex bioactive molecules. As research progresses, this compound is expected to play an even more pivotal role in the development of next-generation therapeutics that address unmet medical needs.